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Compound of Interest

Compound Name: 3-Methoxyisonicotinonitrile

CAS No.: 26414-90-4

Cat. No.: B1590417

Get Quote

Executive Summary & Strategic Value
3-Methoxyisonicotinonitrile (CAS: N/A for specific isomer, typically derived from 3-hydroxy

precursor) is a high-value pyridine building block. Its strategic importance lies in the ortho-

methoxy nitrile motif, which serves as a "masked" carboxylic acid or amine while providing a

specific electronic and steric profile (the ortho-effect) essential for binding affinity in modern

crop protection agents.

Primary Applications:

Precursor to 3-Methoxyisonicotinic Acid: A key scaffold for amide-based fungicides and

fused-ring insecticides (e.g., benzoxazoles, imidazopyridines).

Electronic Modulation: The 3-methoxy group donates electron density to the pyridine ring,

altering the pKa and metabolic stability of the final agrochemical.

Heterocycle Formation: The nitrile group facilitates cyclization reactions (e.g., with

hydrazines or diamines) to form bioisosteres of existing active ingredients.
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Chemical Profile & Handling
Property Specification Operational Note

IUPAC Name
3-Methoxy-4-

pyridinecarbonitrile

Also referred to as 3-

methoxyisonicotinonitrile.

Structure Pyridine ring, 4-CN, 3-OMe
The ortho positioning is critical

for reactivity.

Physical State White to pale yellow solid
Hygroscopic; store under inert

atmosphere.

Solubility
Soluble in MeOH, EtOH, DCM,

EtOAc

Poor water solubility facilitates

extractive workups.

Reactivity
Susceptible to hydrolysis

(Acid/Base)

Nitrile is electrophilic; Methoxy

is stable but activates the ring.

Safety Protocol: Treat as a nitrile source. Potential for cyanide release under strong

acidic/oxidative stress. Work in a well-ventilated fume hood.

Critical Synthetic Pathways (Graphviz Visualization)
The following diagram maps the transformation of 3-Methoxyisonicotinonitrile into bioactive

scaffolds, highlighting the "Sumitomo Route" for insecticide synthesis.
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Figure 1: Synthetic divergence from 3-Methoxyisonicotinonitrile.[1][2][3][4][5] The central

pathway (Hydrolysis -> Coupling) is the primary route for modern insecticide discovery.

Detailed Experimental Protocols
Protocol A: Synthesis of 3-Methoxyisonicotinonitrile
(Methylation)
Rationale: Direct methylation of the hydroxy precursor is more regioselective and higher

yielding than nucleophilic substitution on a chloropyridine.

Reagents:

3-Hydroxyisonicotinonitrile (1.0 eq)

Methyl Iodide (MeI) (1.2 eq) or Dimethyl Sulfate (DMS)

Potassium Carbonate (

) (2.0 eq)

Solvent: DMF or Acetone

Step-by-Step:

Dissolution: Dissolve 3-hydroxyisonicotinonitrile (10 g) in dry DMF (50 mL) under

atmosphere.

Base Addition: Add

(anhydrous) in portions. Stir for 30 min at room temperature (RT) to form the phenoxide
anion.

Alkylation: Cool to 0°C. Add MeI dropwise to control exotherm.

Reaction: Warm to RT and stir for 4–6 hours. Monitor by TLC (EtOAc:Hexane 1:1).
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Workup: Pour mixture into ice water (200 mL). The product typically precipitates. Filter and

wash with cold water. If oil forms, extract with EtOAc, wash with brine, dry over

, and concentrate.

Yield Target: >85% yield. White crystalline solid.

Protocol B: Hydrolysis to 3-Methoxyisonicotinic Acid
(The "Sumitomo" Method)
Rationale: This protocol is adapted from EP2274983A1. It converts the nitrile to the carboxylic

acid, which is the requisite electrophile for amide coupling.

Reagents:

3-Methoxyisonicotinonitrile (1.73 g)[3]

Sodium Hydroxide (NaOH) (1.03 g)[3]

Ethanol (20 mL)

Water (minimal, if needed for solubility)

Step-by-Step:

Setup: Combine nitrile, NaOH, and Ethanol in a round-bottom flask equipped with a reflux

condenser.

Reflux: Heat the mixture to reflux (approx. 78°C) for 20 hours.

Note: The long duration ensures complete conversion of the intermediate amide to the

acid.

Concentration: Cool to RT and remove Ethanol under reduced pressure.

Acidification: Dissolve residue in minimal water. Add 3 M HCl dropwise until pH reaches

~3.0.
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Observation: The carboxylic acid should precipitate as a white/off-white solid.

Purification: Filter the solid. For high purity, recrystallize from Ethanol/Water.

Self-Validation: Check melting point and

-NMR. (Expected: Loss of CN peak in IR, appearance of COOH proton).

Protocol C: Synthesis of Fused Heterocyclic Insecticide
(Case Study)
Rationale: Demonstrates the downstream application. The acid from Protocol B is coupled with

a diamine to form a benzoxazole-type active ingredient.

Reagents:

3-Methoxyisonicotinic Acid (from Protocol B)[4][6][7]

Diamine Scaffold (e.g.,

-methyl-5-(trifluoromethyl)pyridine-2,3-diamine)

Coupling Agent: WSC (Water Soluble Carbodiimide) or HATU

Solvent: Pyridine or DMF

Step-by-Step:

Activation: Dissolve 3-methoxyisonicotinic acid (0.18 g) in Pyridine (2 mL). Add WSC (0.32

g).[4]

Coupling: Add the diamine (0.20 g). Heat to reflux for 6 hours.

Cyclization (One-Pot): Add a second portion of WSC (0.20 g) if cyclization is incomplete.

Reflux for an additional 4 hours.

Workup: Cool, pour into water, and extract with t-butyl methyl ether (TBME).
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Result: A condensed heterocyclic compound (e.g., a pyridyl-imidazopyridine) exhibiting

insecticidal activity against thrips and aphids.

Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Incomplete Hydrolysis
Reaction time too short or

temp too low.

Ensure full 20h reflux. Add

minimal water to improve

NaOH solubility.

Low Yield in Methylation O- vs N-alkylation competition.

Use

in Acetone/DMF (favors O-

alkylation). Avoid stronger

bases like NaH unless

necessary.

Decarboxylation
Overheating during acid

workup.

Keep acidification temp <10°C.

Do not heat the acidic solution

strongly.
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Commercial availability of chlorinated deriv

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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